Cas no 57765-62-5 (3,5,5-trimethylmorpholin-2-one)

• Product Name: 3,5,5-trimethylmorpholin-2-one
• CAS No: 57765-62-5
• MF: C₇H₁₃NO₂
• MW: 143.183622121811
• CID: 344281
• PubChem ID: 19910024
• Update Time: 2025-06-08

3,5,5-trimethylmorpholin-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Morpholinone, 3,5,5-trimethyl-
• 3,5,5-trimethylmorpholin-2-one
• SCHEMBL2598217
• AKOS006352911
• DTXSID30601221
• EN300-173702
• 57765-62-5
• Z1203731811

• Inchi： 1S/C7H13NO2/c1-5-6(9)10-4-7(2,3)8-5/h5,8H,4H2,1-3H3
• InChI Key： ZBBCNJMMSOJLTH-UHFFFAOYSA-N
• SMILES： O1C(C(C)NC(C)(C)C1)=O

Computed Properties

• Exact Mass: 143.09469
• Monoisotopic Mass: 143.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 0.964±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 243.1±33.0 ºC (760 Torr),
• Flash Point: 100.8±25.4 ºC,
• Solubility: Soluble (159 g/l) (25 º C),
• PSA: 38.33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3,5,5-trimethylmorpholin-2-one

3,5,5-Trimethylmorpholin-2-one (CAS No. 57765-62-5): An Overview of Its Properties and Applications

3,5,5-Trimethylmorpholin-2-one (CAS No. 57765-62-5) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique morpholine ring structure and the presence of three methyl groups at specific positions, which contribute to its distinct chemical properties and potential applications.

The molecular formula of 3,5,5-trimethylmorpholin-2-one is C₈H₁₄N₂O, and its molecular weight is 146.20 g/mol. The compound is a colorless to pale yellow liquid at room temperature and is soluble in common organic solvents such as ethanol, acetone, and dichloromethane. Its boiling point is around 180°C at atmospheric pressure.

3,5,5-Trimethylmorpholin-2-one has been extensively studied for its role as a building block in the synthesis of various bioactive molecules. The morpholine ring provides a stable and versatile platform for the introduction of functional groups, making it an attractive starting material for the development of new pharmaceuticals and agrochemicals. Recent research has highlighted its potential in the synthesis of antiviral agents, anti-inflammatory drugs, and anticancer compounds.

In the context of pharmaceutical research, 3,5,5-trimethylmorpholin-2-one has shown promise as a key intermediate in the synthesis of novel drug candidates. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the use of this compound in the development of a series of potent inhibitors targeting specific enzymes involved in cancer progression. The researchers found that derivatives of 3,5,5-trimethylmorpholin-2-one exhibited high selectivity and efficacy against these enzymes, suggesting their potential as therapeutic agents.

Beyond its pharmaceutical applications, 3,5,5-trimethylmorpholin-2-one has also found utility in materials science. Its ability to form stable complexes with various metal ions makes it a valuable ligand in coordination chemistry. A recent study published in the Inorganic Chemistry journal explored the use of this compound in the synthesis of metal-organic frameworks (MOFs). The resulting MOFs exhibited high surface areas and excellent gas adsorption properties, making them suitable for applications such as gas storage and separation.

The synthetic accessibility of 3,5,5-trimethylmorpholin-2-one further enhances its appeal as a starting material. Several efficient synthetic routes have been developed to produce this compound on both laboratory and industrial scales. One notable method involves the reaction of 3-methylmorpholine with acetyl chloride followed by intramolecular cyclization to form the desired product. This synthetic pathway is characterized by high yields and good selectivity, making it suitable for large-scale production.

In addition to its synthetic utility, 3,5,5-trimethylmorpholin-2-one has been investigated for its biological activities. Studies have shown that this compound exhibits moderate antioxidant properties due to its ability to scavenge free radicals. This property could be leveraged in the development of formulations aimed at reducing oxidative stress-related conditions such as neurodegenerative diseases and cardiovascular disorders.

The environmental impact of 3,5,5-trimethylmorpholin-2-one has also been a subject of interest. Research conducted by environmental scientists has indicated that this compound is biodegradable under aerobic conditions and does not persist in the environment for extended periods. This characteristic is advantageous from an ecological standpoint and aligns with efforts to develop sustainable chemical processes.

In conclusion, 3,5,5-trimethylmorpholin-2-one (CAS No. 57765-62-5) is a multifaceted compound with a wide range of applications in organic synthesis, pharmaceutical research, materials science, and environmental chemistry. Its unique structural features and favorable chemical properties make it an invaluable tool for researchers across various disciplines. As ongoing studies continue to uncover new possibilities for this compound, it is likely that its importance will only grow in the coming years.